Cas no 2680756-69-6 (2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid
• CAS No: 2680756-69-6
• MF: C₁₇H₁₃F₄NO₄
• MW: 371.283038854599
• CID: 5623602
• PubChem ID: 165931015
• Update Time: 2025-10-30

2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28300950
• 2680756-69-6
• 2-{[(benzyloxy)carbonyl]amino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid
• 2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid

• Inchi： 1S/C17H13F4NO4/c18-13-9-5-4-8-12(13)16(14(23)24,17(19,20)21)22-15(25)26-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,22,25)(H,23,24)
• InChI Key： AKXUDLHSLHPODR-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(C1C=CC=CC=1F)NC(=O)OCC1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 371.07807054g/mol
• Monoisotopic Mass: 371.07807054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid

Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid (CAS: 2680756-69-6)

The compound 2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid (CAS: 2680756-69-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid with high purity and yield. Researchers have employed advanced techniques such as asymmetric catalysis and fluorination strategies to optimize the synthesis pathway, ensuring scalability for potential industrial applications. The compound's trifluoromethyl and fluorophenyl groups are of particular interest, as they contribute to its enhanced metabolic stability and binding affinity to biological targets.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, it has shown selective inhibition of cyclooxygenase-2 (COX-2), suggesting potential applications in the development of novel anti-inflammatory agents. Furthermore, molecular docking studies have revealed its ability to interact with key residues in the active site of COX-2, providing insights into its mechanism of action.

Another area of interest is the compound's potential as a building block for the synthesis of more complex molecules. Its unique structural motifs make it a valuable intermediate in the design of protease inhibitors and other bioactive compounds. Recent publications have explored its use in the synthesis of peptidomimetics, which mimic the structure and function of natural peptides but with improved pharmacokinetic properties.

Despite these promising findings, challenges remain in the development of 2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique chemical properties and biological activity make it a compelling candidate for continued investigation.

In conclusion, the latest research on 2-{(benzyloxy)carbonylamino}-3,3,3-trifluoro-2-(2-fluorophenyl)propanoic acid (CAS: 2680756-69-6) underscores its potential as a versatile molecule in medicinal chemistry. Future studies should focus on optimizing its pharmacological profile and exploring its applications in targeted therapies. This compound represents an exciting avenue for innovation in drug discovery and development.